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Compound of Interest

Compound Name: H-Asp(OtBu)-OtBu.HCl

Cat. No.: B555411 Get Quote

Introduction

L-Aspartic acid di-tert-butyl ester hydrochloride, commonly abbreviated as H-Asp(OtBu)-
OtBu.HCl, is a protected form of the amino acid L-aspartic acid.[1][2][3] It serves as a critical

building block in peptide synthesis and as an intermediate in the development of

pharmaceuticals, particularly those targeting neurological disorders.[2][3][4][5] The two tert-

butyl ester groups protect the carboxylic acid functionalities, which enhances the molecule's

stability and solubility in organic solvents.[1][3] This technical guide provides a comprehensive

overview of the spectroscopic data (NMR, IR, MS) for H-Asp(OtBu)-OtBu.HCl, along with

detailed experimental protocols for data acquisition.

Molecular Structure
Chemical Name: (2S)-di-tert-butyl 2-aminobutanedioate hydrochloride[4][5]

Synonyms: H-Asp(OtBu)-OtBu.HCl, L-Aspartic acid di-tert-butyl ester hydrochloride[1][4]

CAS Number: 1791-13-5[3][6][7]

Molecular Formula: C₁₂H₂₄ClNO₄[1][6]

Molecular Weight: 281.78 g/mol [2][4][5]
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The following sections present the key spectroscopic data for the characterization of H-
Asp(OtBu)-OtBu.HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

For H-Asp(OtBu)-OtBu.HCl, both ¹H and ¹³C NMR are essential for confirming the presence of

the tert-butyl groups and the aspartic acid backbone.

Table 1: ¹H NMR Spectroscopic Data (Typical values in CDCl₃)

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~4.1 Triplet 1H α-CH

~3.0 Doublet 2H β-CH₂

~1.5 Singlet 9H α-OtBu

~1.4 Singlet 9H β-OtBu

~8.5 Broad Singlet 3H -NH₃⁺

Table 2: ¹³C NMR Spectroscopic Data (Typical values in CDCl₃)

Chemical Shift (δ) ppm Assignment

~170 α-C=O

~168 β-C=O

~83 α-C(CH₃)₃

~82 β-C(CH₃)₃

~52 α-CH

~38 β-CH₂

~28 -C(CH₃)₃
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Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of H-Asp(OtBu)-OtBu.HCl is characterized by absorptions corresponding to the

amine salt, ester carbonyls, and C-H bonds.

Table 3: IR Spectroscopic Data

Wavenumber (cm⁻¹) Intensity Assignment

~3000-2800 Strong, Broad N-H stretch (amine salt)

~2980, 2940 Medium C-H stretch (aliphatic)

~1740 Strong C=O stretch (ester)

~1250, 1150 Strong C-O stretch (ester)

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of a

compound. For H-Asp(OtBu)-OtBu.HCl, electrospray ionization (ESI) is a common technique.

Table 4: Mass Spectrometry Data

m/z Ion

246.17 [M+H]⁺

268.15 [M+Na]⁺

Experimental Protocols
The following are generalized protocols for the acquisition of spectroscopic data for H-
Asp(OtBu)-OtBu.HCl.

NMR Spectroscopy
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Sample Preparation: Dissolve approximately 10-20 mg of H-Asp(OtBu)-OtBu.HCl in 0.6-0.7

mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

Instrumentation: Utilize a 300 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Acquire a one-pulse proton spectrum.

Set the spectral width to cover the expected chemical shift range (e.g., 0-10 ppm).

Use a sufficient number of scans to obtain a good signal-to-noise ratio.

Process the data with appropriate window functions and phase correction.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Set the spectral width to cover the expected chemical shift range (e.g., 0-200 ppm).

A larger number of scans will be required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

IR Spectroscopy
Sample Preparation:

KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press

into a thin pellet.

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on

the ATR crystal.

Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:
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Record a background spectrum of the empty sample compartment or the clean ATR

crystal.

Record the sample spectrum over the range of 4000-400 cm⁻¹.

The final spectrum is presented as percent transmittance or absorbance versus

wavenumber.

Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.

Instrumentation: Employ a mass spectrometer equipped with an electrospray ionization (ESI)

source.

Data Acquisition:

Infuse the sample solution into the ESI source at a constant flow rate.

Acquire the mass spectrum in positive ion mode.

Scan a mass range appropriate for the expected molecular ion (e.g., m/z 100-500).

Workflow Visualization
The following diagram illustrates the logical workflow for the spectroscopic characterization of

H-Asp(OtBu)-OtBu.HCl.
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Caption: Workflow for the spectroscopic characterization of H-Asp(OtBu)-OtBu.HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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